Cas no 97874-41-4 (6-[(dimethylamino)methyl]thieno[3,4-e][1,3]benzodioxol-8(6H)-one hydrochloride)

6-[(dimethylamino)methyl]thieno[3,4-e][1,3]benzodioxol-8(6H)-one hydrochloride structure
97874-41-4 structure
Product name:6-[(dimethylamino)methyl]thieno[3,4-e][1,3]benzodioxol-8(6H)-one hydrochloride
CAS No:97874-41-4
MF:C12H14ClNO3S
MW:287.762461185455
CID:1989557
PubChem ID:3062394

6-[(dimethylamino)methyl]thieno[3,4-e][1,3]benzodioxol-8(6H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-[(dimethylamino)methyl]thieno[3,4-e][1,3]benzodioxol-8(6H)-one hydrochloride
    • 6-[(dimethylamino)methyl]-6H-thieno[3,4-g][1,3]benzodioxol-8-one,hydrochloride
    • 6-[(Dimethylamino)methyl]-2H-thieno[3,4-e][1,3]benzodioxol-8(6H)-one--hydrogen chloride (1/1)
    • Thieno(3,4-d)-1,3-benzodioxol-8(6H)-one, 6-((dimethylamino)methyl)-, hydrochloride
    • 97874-41-4
    • 6-((Dimethylamino)methyl)thieno(3,4-d)-1,3-benzodioxol-8(6H)-one hydrochloride
    • DTXSID30913578
    • Inchi: InChI=1S/C12H13NO3S.ClH/c1-13(2)5-9-7-3-4-8-11(16-6-15-8)10(7)12(14)17-9;/h3-4,9H,5-6H2,1-2H3;1H
    • InChI Key: AXBKBDPBDYQLCR-UHFFFAOYSA-N
    • SMILES: CN(C)CC1C2=C(C3=C(C=C2)OCO3)C(=O)S1.Cl

Computed Properties

  • Exact Mass: 287.038
  • Monoisotopic Mass: 287.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 323
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.1Ų

Experimental Properties

  • Boiling Point: 359.1°C at 760 mmHg
  • Flash Point: 171°C

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